Cas no 2090322-84-0 (1-ethenyl-1H-1,2,3-triazole-4-carboxylic acid)

1-Ethenyl-1H-1,2,3-triazole-4-carboxylic acid is a heterocyclic compound featuring a triazole core with a carboxylic acid functional group and an ethenyl substituent. This structure imparts versatility in synthetic applications, particularly in click chemistry and polymer science, where its reactive sites enable efficient conjugation and modification. The carboxylic acid group facilitates further derivatization, making it valuable for producing tailored intermediates in pharmaceuticals, agrochemicals, and materials science. Its stability under standard conditions and compatibility with a range of reaction conditions enhance its utility in multi-step syntheses. The compound’s well-defined reactivity profile ensures reproducibility in research and industrial applications.

1-ethenyl-1H-1,2,3-triazole-4-carboxylic acid structure

2090322-84-0 structure

Product Name:1-ethenyl-1H-1,2,3-triazole-4-carboxylic acid

CAS No:2090322-84-0

MF:C₅H₅N₃O₂

MW:139.112100362778

CID:5248096

Update Time:2025-05-23

1-ethenyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,3-Triazole-4-carboxylic acid, 1-ethenyl-
- 1-ethenyl-1H-1,2,3-triazole-4-carboxylic acid
- Inchi： 1S/C5H5N3O2/c1-2-8-3-4(5(9)10)6-7-8/h2-3H,1H2,(H,9,10)
- InChI Key： VELUNUWBCVRLQG-UHFFFAOYSA-N
- SMILES： N1(C=C)C=C(C(O)=O)N=N1

1-ethenyl-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-263025-1.0g	1-ethenyl-1H-1,2,3-triazole-4-carboxylic acid	2090322-84-0		1.0g	$0.0	2023-03-01
Enamine	EN300-263025-1g	1-ethenyl-1H-1,2,3-triazole-4-carboxylic acid	2090322-84-0		1g	$0.0	2023-09-14

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Additional information on 1-ethenyl-1H-1,2,3-triazole-4-carboxylic acid

Recent Advances in the Study of 1-Ethenyl-1H-1,2,3-Triazole-4-Carboxylic Acid (CAS: 2090322-84-0)

The compound 1-ethenyl-1H-1,2,3-triazole-4-carboxylic acid (CAS: 2090322-84-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the versatility of 1-ethenyl-1H-1,2,3-triazole-4-carboxylic acid as a building block in medicinal chemistry. Its triazole core, combined with the carboxylic acid functionality, makes it an attractive scaffold for the design of novel bioactive molecules. Researchers have successfully employed this compound in click chemistry reactions, enabling the rapid assembly of complex molecular architectures with high efficiency and selectivity.

A key area of investigation has been the compound's role in the development of antimicrobial agents. In vitro studies have demonstrated that derivatives of 1-ethenyl-1H-1,2,3-triazole-4-carboxylic acid exhibit promising activity against a range of bacterial and fungal pathogens. The mechanism of action appears to involve interference with microbial cell wall synthesis, although further studies are needed to fully elucidate the molecular targets.

In the realm of cancer research, this compound has shown potential as a precursor for the synthesis of kinase inhibitors. Several research groups have reported the development of triazole-containing analogs that selectively target key oncogenic kinases while showing reduced toxicity to normal cells. The carboxylic acid moiety has proven particularly valuable for introducing solubility-enhancing modifications without compromising target affinity.

The synthetic accessibility of 1-ethenyl-1H-1,2,3-triazole-4-carboxylic acid has been another focus of recent investigations. Novel catalytic systems have been developed that allow for the efficient preparation of this compound and its derivatives under mild conditions. These methodological advances have significantly expanded the scope for structural diversification and optimization of pharmacological properties.

Looking forward, researchers anticipate that 1-ethenyl-1H-1,2,3-triazole-4-carboxylic acid will continue to play an important role in drug discovery efforts. Its combination of synthetic versatility and demonstrated biological activity makes it a valuable tool for addressing current challenges in medicinal chemistry, particularly in the development of treatments for resistant infections and targeted cancer therapies.